1,2-Epoxypentane
Overview
Description
Synthesis Analysis
1,2-Epoxypentane can be synthesized through various methods, including the epoxidation of pentenes. The process involves the chemical oxidation of the double bond in pentenes, leading to the formation of the epoxide ring. This synthesis approach is crucial for producing 1,2-epoxypentane in a laboratory or industrial setting, highlighting the compound's accessibility for further chemical transformations.
Molecular Structure Analysis
The molecular structure of 1,2-epoxypentane is defined by its epoxide ring, which significantly influences its chemical behavior. The strain within the three-membered ring renders the compound highly reactive, particularly towards nucleophilic attack. This reactivity is fundamental to its application in various organic reactions, serving as a versatile building block in organic synthesis.
Chemical Reactions and Properties
1,2-Epoxypentane participates in a wide range of chemical reactions, including ring-opening reactions with nucleophiles. These reactions are pivotal for the synthesis of alcohols, diols, and other derivatives, showcasing the compound's utility in constructing complex molecular architectures. Its chemical properties, such as reactivity towards acids and bases, further underline its significance in synthetic organic chemistry.
Physical Properties Analysis
The physical properties of 1,2-epoxypentane, such as boiling point, solubility, and density, are essential for its handling and application in chemical processes. These properties dictate the conditions under which the compound can be stored, manipulated, and utilized in reactions, ensuring its effective use in various synthetic methodologies.
Chemical Properties Analysis
The chemical properties of 1,2-epoxypentane, including its reactivity profile and stability under different conditions, are critical for its application in synthesis. The compound's susceptibility to nucleophilic attack and its behavior under acidic or basic conditions are particularly noteworthy. These properties enable the selective formation of a wide array of chemical products, demonstrating the compound's versatility as a synthetic intermediate.
- Cage compounds IV. 1H and 13C NMR study of epoxypentacyclo compounds (Dekker et al., 1978)
- Rearrangement of 2-methyl-2,3-epoxypentane: a kinetic study (Kurtev et al., 2004)
- The aminolysis and esterification of unsymmetrical epoxides (Colclough et al., 1961)
- Protecting-group-free total synthesis of 4-epi-phomonol (Xiang et al., 2017)
Scientific Research Applications
Application in Catalysis Science
- Scientific Field : Catalysis Science .
- Summary of the Application : 1,2-Epoxypentane is used in the liquid-phase selective epoxidation of 1-pentene .
- Methods of Application : A titanosilicate/H2O2 catalytic system is applied to process the liquid-phase selective epoxidation of 1-pentene to 1,2-epoxypentane (EP). The effects of titanosilicate topology (MWW, MFI, MSE, MEL, MOR, and *BEA), solvent, H2O/H2O2 ratio, catalyst amount, reaction temperature, pressure, and time on the EP production were investigated systematically .
- Results or Outcomes : The Ti-MWW/H2O2/acetonitrile system exhibited the highest 1-pentene conversion of 72.9% together with high EP selectivity of 99.9% and H2O2 utilization efficiency of 91.5% .
Application in Biotechnology
- Scientific Field : Biotechnology .
- Summary of the Application : 1,2-Epoxypentane is used in the enantioconvergent hydrolysis of racemic 1,2-epoxypentane .
- Methods of Application : An engineered Escherichia Coli strain overexpressing a novel Streptomyces Fradiae epoxide hydrolase was used for the hydrolysis .
- Results or Outcomes : The specific results or outcomes of this application are not provided in the source .
Application in Chemical Synthesis
- Scientific Field : Chemical Synthesis .
- Summary of the Application : 1,2-Epoxypentane is used in the direct synthesis of 1,2-Pentanediol (1,2-PeD) from 1-pentene and H2O2 through oxidative hydration .
- Methods of Application : This process formally involves a combination of 1-pentene epoxidation and subsequent 1,2-epoxypentane hydration. TS-1 and Ti-MWW, which have excellent performance in epoxidation, are selected as catalysts for exploratory experiments .
- Results or Outcomes : The specific results or outcomes of this application are not provided in the source .
Safety And Hazards
Future Directions
The future directions for 1,2-Epoxypentane research could involve further exploration of its synthesis methods and applications. For instance, the use of microbial epoxide hydrolases with desired catalytic properties could be investigated . Additionally, the potential applications of 1,2-Epoxypentane in the synthesis of various metal oxide aerogels could be explored .
properties
IUPAC Name |
2-propyloxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O/c1-2-3-5-4-6-5/h5H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYURNNNQIFDVCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40883637 |
Source
|
| Record name | Oxirane, 2-propyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40883637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
86.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Epoxypentane | |
CAS RN |
1003-14-1 |
Source
|
| Record name | 2-Propyloxirane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1003-14-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Oxirane, 2-propyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001003141 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Epoxypentane | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=46349 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Oxirane, 2-propyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Oxirane, 2-propyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40883637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Propyloxirane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.456 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Tribenzo[de,kl,rst]pentaphene](/img/structure/B89683.png)
